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Compound of Interest

Compound Name: NCGC00247743

Cat. No.: B15588074

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

NCGC00247743 is a potent and selective small molecule inhibitor of the KDM4 family of
histone lysine demethylases. This document provides detailed application notes and
experimental protocols for the use of NCGC00247743 as a chemical probe to investigate the
biological functions of KDM4 enzymes, particularly in the context of cancer biology and drug
development. The information presented here is collated from primary research and is intended
to guide researchers in utilizing this valuable tool.

Biochemical and Cellular Activity of NCGC00247743

NCGCO00247743, also referred to as 19, has been characterized as an inhibitor of the
KDM4/IMJD2 family of histone demethylases, which are frequently overexpressed in various
human cancers, including prostate cancer. These enzymes act as co-activators for the
androgen receptor (AR), a key driver of prostate cancer progression. By inhibiting KDM4,
NCGC00247743 can repress the transcription of genes regulated by both the androgen
receptor and the transcription factor B-MYB, leading to the inhibition of tumor growth.

Quantitative Data Summary
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The inhibitory activity of NCGC00247743 has been quantified against multiple KDM4 isoforms
and in cellular assays. The following table summarizes the reported half-maximal inhibitory
concentrations (IC50).

Target Assay Type IC50 (pM) Reference
Biochemical

KDM4A 1.8 [1]
(AlphaLISA)
Biochemical

KDM4B 2.5 [1]
(AlphaLISA)
Biochemical

KDM4C 0.9 [1]
(AlphaLISA)
Biochemical

KDM4D >50 [1]
(AlphaLISA)

LNCaP cells Cell Proliferation 5.0 [1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway impacted by NCGC00247743 and a
general workflow for its application in research.
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Experimental Workflow

1. Biochemical Assay
(e.g., AlphaLISA)
Determine IC50 against KDM4 isoforms

!

3. Cellular Assay
(e.g., MTT Proliferation Assay)
Treat cells with NCGC00247743

!

4. Data Analysis
Determine cellular IC50
Assess downstream effects (e.g., gene expression)

2. Cell Culture
(e.g., LNCaP prostate cancer cells)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15588074?utm_src=pdf-body-img
https://www.benchchem.com/product/b15588074?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. KDM4/IMJD2 Histone Demethylase Inhibitors Block Prostate Tumor Growth by
Suppressing the Expression of AR and BMYB-Regulated Genes - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [NCGC00247743: A Chemical Probe for KDM4 Histone
Demethylase Biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588074#ncgc00247743-as-a-chemical-probe-for-
kdm4-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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